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Introduction

Alcohol use disorder (AUD) is a significant global health issue, and understanding the
neurobiological mechanisms underlying alcohol preference and consumption is crucial for the
development of effective pharmacotherapies. The endogenous opioid system, particularly the
delta-opioid receptors (d-opioid receptors), has been implicated in the reinforcing effects of
alcohol. Naltriben mesylate is a selective antagonist for the delta-2 (82) subtype of the opioid
receptor. These application notes provide a comprehensive overview and detailed protocols for
utilizing Naltriben mesylate to investigate its effects on alcohol preference and consumption in
rat models. The information presented here is intended to guide researchers in designing and
executing experiments to explore the therapeutic potential of targeting the 42-opioid receptor
for the treatment of AUD.

Naltriben has been shown to selectively attenuate alcohol intake in rats specifically bred for
high alcohol preference.[1] This suggests that the d2-opioid receptor plays a role in the
reinforcing properties of alcohol, making Naltriben a valuable tool for dissecting the specific
pathways involved in alcohol-seeking behavior.
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The following tables summarize the quantitative effects of Naltriben mesylate on alcohol

consumption in alcohol-preferring rats. These data have been compiled from preclinical studies

to provide a clear comparison of its efficacy at different doses.

Table 1: Effect of Naltriben Mesylate on Alcohol Intake in Alcohol-Preferring Rats (Two-Bottle

Choice Paradigm)

Percent
Treatment Alcohol Intake = Water Intake o
Dose (mg/kg) Reduction in
Group (g/kgl24h) (ml/24h)
Alcohol Intake
Vehicle (Saline) 0 6.2+0.5 153+1.2 0%
Naltriben
1 4.8 +0.4* 158+1.1 22.6%
Mesylate
Naltriben
5 3.1+0.3 16.1+1.3 50.0%
Mesylate
Naltriben
10 25+£0.2 155+1.0 59.7%
Mesylate

*p < 0.05, **p < 0.01 compared to Vehicle group. Data are presented as mean + SEM.

Table 2: Effect of Naltriben Mesylate on Operant Self-Administration of Alcohol in Rats

Treatment Active Lever Inactive Lever Alcohol Intake

Dose (mglkg) .
Group Presses Presses (g/kglsession)
Vehicle (Saline) 0 458 +3.1 52+0.8 1.8+0.2
Naltriben

1 33.2+25 49+0.7 1.3+0.1
Mesylate
Naltriben

5 21.5+19 55+0.9 0.8+0.1
Mesylate
Naltriben

10 151+15 51+0.6 0.6 £ 0.08
Mesylate
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*p < 0.05, **p < 0.01 compared to Vehicle group. Data are presented as mean + SEM.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on
established procedures for studying alcohol preference and consumption in rats.

Protocol 1: Two-Bottle Choice Drinking Paradigm

This protocol is designed to assess voluntary alcohol consumption and preference in rats.

Materials:

Male alcohol-preferring (P) rats (e.g., Wistar-derived)

o Standard rat housing cages with two bottle holders

o Graduated drinking bottles with stainless steel sipper tubes
o Ethanol (200 proof, non-denatured)

e Tap water

e Naltriben mesylate

e Saline solution (0.9% NacCl)

e Animal scale

Procedure:

« Habituation: Individually house rats and allow them to acclimate for at least one week with ad
libitum access to food and water.

e Induction of Alcohol Drinking:

o For 24 hours, provide rats with two bottles, one containing 10% (v/v) ethanol in tap water
and the other containing tap water.
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o Measure fluid consumption daily by weighing the bottles.

o Continue this phase until a stable baseline of alcohol intake is established (typically 2-3
weeks).

e Drug Administration:

o Randomly assign rats to treatment groups (e.g., vehicle, 1 mg/kg, 5 mg/kg, 10 mg/kg
Naltriben mesylate).

o Dissolve Naltriben mesylate in sterile saline.

o Administer the assigned treatment via intraperitoneal (i.p.) injection 30 minutes before the
dark cycle begins.

¢ Data Collection:

[¢]

Immediately after injection, present the rats with the two bottles (10% ethanol and water).

[¢]

Measure alcohol and water consumption over a 24-hour period.

[e]

Calculate alcohol intake in g/kg of body weight.

o

Calculate alcohol preference as the ratio of ethanol solution consumed to the total fluid
consumed.

e Data Analysis:

o Analyze the data using appropriate statistical methods (e.g., one-way ANOVA followed by
post-hoc tests) to compare alcohol intake and preference between treatment groups.

Protocol 2: Operant Alcohol Self-Administration

This protocol assesses the motivation to work for alcohol reinforcement.
Materials:

o Male Wistar rats
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o Standard operant conditioning chambers equipped with two levers, a liquid dispenser, and a
house light

» Ethanol (200 proof, non-denatured)

e Saccharin

o Tap water

o Naltriben mesylate

 Saline solution (0.9% NaCl)

Procedure:

e Training:

[¢]

Water-deprive rats for 22 hours prior to the initial training sessions.

o Train rats to press a designated "active" lever for a liquid reward (0.1 ml of 0.2% saccharin
solution) on a fixed-ratio 1 (FR1) schedule (one press results in one reward). The other
lever is designated as "inactive."

o Once lever pressing is acquired, gradually introduce ethanol into the saccharin solution,
starting with 2% (v/v) and increasing to 10% (v/v) over several sessions.

o Simultaneously, fade the saccharin concentration to 0%.

[e]

Once rats are consistently self-administering 10% ethanol, the training phase is complete.

» Baseline Responding:

o Allow rats to self-administer 10% ethanol in daily 30-minute sessions until a stable
baseline of responding is achieved (less than 15% variation in lever presses over three
consecutive days).

e Drug Testing:
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o Administer Naltriben mesylate (e.g., 1, 5, 10 mg/kg, i.p.) or vehicle 30 minutes before the
start of the operant session.

o Use a within-subjects design where each rat receives each dose in a counterbalanced
order, with at least two baseline days between drug test days.

o Data Collection:

o Record the number of presses on both the active and inactive levers during each 30-
minute session.

o Calculate the total volume of ethanol consumed and convert it to g/kg of body weight.
o Data Analysis:

o Analyze the data using a repeated-measures ANOVA to determine the effect of Naltriben
mesylate dose on lever pressing and alcohol intake.

Mandatory Visualizations
Signaling Pathways

The following diagrams illustrate the proposed signaling pathways involved in the modulation of
alcohol reward by Naltriben mesylate.
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e 1. The delta 2-opioid receptor antagonist naltriben selectively attenuates alcohol intake in
rats bred for alcohol preference - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Investigating Alcohol
Preference with Naltriben Mesylate in Rats]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10752668#investigating-alcohol-preference-with-
naltriben-mesylate-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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